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Compound of Interest

2-Chloro-4-
Compound Name:
(trifluoromethyl)benzonitrile

CAS No.: 1813-33-8

Cat. No.: B1586712

Get Quote

\ J

2-Chloro-4-(trifluoromethyl)benzonitrile, identified by CAS Number 1813-33-8, is an
aromatic nitrile distinguished by the presence of both a chloro and a trifluoromethyl group on
the benzene ring.[1][2][3] These substitutions are not merely structural markers; they are
fundamental to the compound's reactivity and utility. The trifluoromethyl group (-CF3), a potent
electron-withdrawing group, significantly influences the electronic properties of the aromatic
ring, enhancing the compound's stability and modifying its reactivity in subsequent synthetic
steps.[4] This group is renowned in medicinal chemistry for improving the lipophilicity and
metabolic stability of parent molecules, thereby enhancing the bioavailability and efficacy of
active pharmaceutical ingredients (APIs).[5][6]

The compound is also known by its synonym, 3-Chloro-4-cyanobenzotrifluoride.[1][2] Its
fundamental properties are summarized below.

Table 1: Physicochemical Properties of 2-Chloro-4-(trifluoromethyl)benzonitrile
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Property Value Source(s)

CAS Number 1813-33-8 [1][2]

Molecular Formula CsHsCIFsN [1][2]

Molecular Weight 205.56 g/mol [11[2]
Colorless to light yellow clear

Appearance . [1]
liquid

. . 192-193 °C (lit.); 97 °C at 13

Boiling Point [1112]
mmHg

Density 1.389 - 1.41 g/mL at 25 °C [1112]

Refractive Index (n20/D) 1.48 - 1.484 (lit.) [11[2]

_ 104.4 °C (219.9 °F) - closed

Flash Point [2]

cup

Synthesis Pathway: A Strategic Overview

The synthesis of substituted benzonitriles like 2-Chloro-4-(trifluoromethyl)benzonitrile often
involves a multi-step process starting from readily available precursors. While specific
proprietary methods may vary, a common and logical synthetic strategy for a related isomer, 4-
chloro-2-trifluoromethylbenzonitrile, has been outlined in the patent literature.[7] This general
approach, involving nitration, reduction, diazotization, and cyanation, provides a validated
framework for understanding the production of this class of compounds.

The causality behind this sequence is critical:

 Nitration: This initial step introduces a nitro group onto the aromatic ring, which serves as a
precursor to the amine.

e Reduction: The nitro group is then reduced to an aniline derivative. This amine is essential
for the subsequent diazotization reaction.

» Diazotization & Halogenation/Bromination: The aniline is converted into a diazonium salt, a
highly versatile intermediate. This salt can then be subjected to a Sandmeyer-type reaction
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to introduce a halide (e.g., bromide), which is a good leaving group for the final cyanation
step.

o Cyanation: The final step involves the displacement of the halide with a cyanide group,
typically using a cyanide salt like cuprous cyanide, to yield the target benzonitrile.[7]
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Generalized Synthesis Workflow

m-Chlorobenzotrifluoride
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:

Step 2: Reduction
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i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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